4-[(S)-[(2R,4R,5S)-5-Ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-6-ol

• CAS No.: 524-63-0
• Product Name: 4-[(S)-[(2R,4R,5S)-5-Ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-6-ol
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 4-[(R)-[(2S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-6-ol
• Standard InChI: InChI=1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13?,18-,19+/m0/s1
• Standard InChIKey: VJFMSYZSFUWQPZ-BPBOJLQBSA-N
• Isomeric SMILES: C=C[C@H]1CN2CC[C@H]1C[C@@H]2[C@@H](C3=C4C=C(C=CC4=NC=C3)O)O
• SMILES: C=CC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)O)O
• Canonical SMILES: C=CC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)O)O
• Description: Cupreine is a cinchona alkaloid. It derives from a hydride of a cinchonan.
• Related CAS: 70832-33-6 (di-hydrochloride); 72436-12-5 (mono-hydrochloride)
• Synonyms: 6'-hydroxycinchonidine; 6'-hydroxycinchonidine dihydrochloride; 6'-hydroxycinchonidine monohydrochloride; 6'-hydroxycinchonidine, (9S)-isomer; cupreidine; O-demethylquinidien; O-desmethylquinidine
• Reference: Small, D.L., et al., J. Chem. Med., 22, 1014 (1979); Guentert, T.W., et al., Eur. J. Drug Metab. Pharmacokinet., 7, 31 (1982); Rakhir, A., et al., J. Pharmacokinet. Biopharm., 12, 1 (1984); Christie, D.J., et al., J. Lab. Clin. Med., 112, 92 (1988)
• PubChem Compound: 441075
• Last Modified: Dec 23 2021